Cas no 2229519-17-7 (4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine)

• Product Name: 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine
• CAS No: 2229519-17-7
• MF: C₁₅H₂₀F₃N
• MW: 271.321214675903
• CID: 6221245
• PubChem ID: 165631169
• Update Time: 2025-10-22

4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine
• 2229519-17-7
• 4-{1-[4-methyl-3-(trifluoromethyl)phenyl]ethyl}piperidine
• EN300-1939684

• Inchi： 1S/C15H20F3N/c1-10-3-4-13(9-14(10)15(16,17)18)11(2)12-5-7-19-8-6-12/h3-4,9,11-12,19H,5-8H2,1-2H3
• InChI Key： CRZCLSLPMPUNOT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C(C)C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 271.15478413g/mol
• Monoisotopic Mass: 271.15478413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Additional information on 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine

Comprehensive Guide to 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine (CAS No. 2229519-17-7): Properties, Applications, and Market Insights

4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine (CAS No. 2229519-17-7) is a specialized piperidine derivative with a unique structural framework that combines a trifluoromethylphenyl group and a methyl-substituted phenylethyl moiety. This compound has garnered significant attention in the pharmaceutical and agrochemical industries due to its potential as a bioactive intermediate. Researchers are particularly interested in its role in developing novel therapeutic agents and crop protection chemicals, making it a hot topic in modern drug discovery and agricultural innovation.

The molecular structure of 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine features a piperidine ring attached to a phenylethyl group, which is further substituted with a methyl and a trifluoromethyl group. This arrangement imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are critical for its applications in medicinal chemistry. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the compound's binding affinity to biological targets, a feature highly sought after in drug design.

In recent years, the demand for 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine has surged, driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are exploring its potential as a scaffold molecule for developing CNS-targeting drugs, given the piperidine ring's prevalence in neurologically active compounds. Additionally, its agrochemical applications are being investigated, with studies focusing on its efficacy as a pesticide intermediate or herbicide enhancer. These diverse applications align with current industry trends toward sustainable chemistry and green synthesis.

The synthesis of 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine typically involves multi-step organic reactions, including alkylation, amination, and fluorination processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to optimize its production, addressing the growing need for cost-effective and scalable manufacturing methods. These innovations are particularly relevant in today's market, where process efficiency and environmental impact are key considerations for chemical suppliers and end-users alike.

From a commercial perspective, 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and technological advancements in production. As the compound gains traction in R&D pipelines, market analysts predict a steady increase in its adoption, particularly in regions with strong pharmaceutical and agrochemical sectors like North America, Europe, and Asia-Pacific.

For researchers and industry professionals seeking detailed information about 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine, reliable analytical data—including NMR spectra, HPLC purity, and safety profiles—are essential. Many suppliers now provide comprehensive technical documentation to support its use in various applications. Furthermore, the compound's patent landscape is evolving, with several filings highlighting its potential in drug formulations and agricultural compositions, making it a compound to watch in the coming years.

In conclusion, 4-{1-4-methyl-3-(trifluoromethyl)phenylethyl}piperidine (CAS No. 2229519-17-7) represents a versatile and promising chemical entity with broad applicability across multiple industries. Its unique structural features, combined with ongoing research into its biological activities and industrial uses, position it as a valuable asset in the fields of pharmaceutical development and agrochemical innovation. As scientific understanding of this compound deepens, its role in addressing contemporary challenges in healthcare and agriculture is expected to expand significantly.